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Compound of Interest

Compound Name: Propylene glycol diacetate

Cat. No.: B174932

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicological profile of propylene
glycol diacetate (PGDA) with other key glycol ethers, offering objective data and experimental
context to inform product selection and risk assessment in research and pharmaceutical
applications. Glycol ethers are broadly categorized into two main series: the P-series
(propylene glycol-based) and the E-series (ethylene glycol-based). This distinction is critical as
it dictates their metabolic pathways and, consequently, their toxicological profiles.

Executive Summary

Propylene glycol diacetate (PGDA) is a diester of propylene glycol, belonging to the P-series
of glycol ethers. A key finding from toxicological assessments is that PGDA is considered a
data-poor compound.[1] Due to its rapid hydrolysis in the body to propylene glycol and acetic
acid, its toxicological profile is often evaluated through a "read-across" approach from these
well-studied metabolites.[1] In general, P-series glycol ethers, including PGDA and its parent
compound propylene glycol, exhibit a more favorable toxicological profile compared to the E-
series.[2] This is primarily attributed to their different metabolic pathways. E-series glycol
ethers, such as ethylene glycol monomethyl ether (EGME), are metabolized to toxic
alkoxyacetic acids, which are linked to reproductive and developmental toxicities.[3] In contrast,
P-series glycol ethers are primarily metabolized to less toxic compounds.[4]

Comparative Toxicological Data
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The following tables summarize the available quantitative toxicological data for PGDA, a

representative P-series glycol ether (Propylene Glycol Monomethyl Ether - PGME), and a

representative E-series glycol ether (Ethylene Glycol Monomethyl Ether - EGME).

Table 1: Acute Toxicity

Compound Test Species Route LD50/LC50 Reference
Propylene
Glycol
] LD50 Rat Oral 14,000 mg/kg  [5]
Diacetate
(PGDA)
. > 2,000
LD50 Rabbit Dermal [5]
mg/kg
Propylene
by 3,739 mg/kg
Glycol
(male), 4,277
Monomethyl LD50 Rat Oral [6]
mg/kg
Ether
(female)
(PGME)
_ > 2,000
LD50 Rabbit Dermal [6]
mg/kg
] > 7,000 ppm
LC50 Rat Inhalation [7]
(6 hours)
Ethylene
Glycol
Monomethyl LD50 Rat Oral 2.1-3.4g/kg [8]
Ether
(EGME)
LD50 Rabbit Dermal 1.3 g/kg [8]
) 1,480 ppm (7
LC50 Mouse Inhalation [8]
hours)
Table 2: Repeated Dose Toxicity
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Compoun ] ] NOAEL/L Effects Referenc
Species Route Duration
d OAEL Observed e
Data not
available.
Toxicologic
Propylene al profile is
Glycol read-
Diacetate across
(PGDA) from
propylene
glycol and
acetic acid.
Increased
Propylene )
mortality
Glycol )
] NOAEL.: and liver
Monometh Rat Inhalation 2 years [9][10]
300 ppm effects at
yl Ether )
higher
(PGME)
doses.
Ethylene Hematologi
Glycol LOAEL: c changes,
Monometh Rat Oral 6 weeks 1.88 increased [11]
yl Ether mmole/kg spleen
(EGME) weight.
Table 3: Reproductive and Developmental Toxicity
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NOAEL/IL NOAELIL
Compoun ] OAEL OAEL Key Referenc
Species Route o
d (Develop (Maternal  Findings e
mental) )
Data not
available.
Propylene
glycol
Propylene shows no
Glycol evidence of
. o [12][13][14]
Diacetate reproductiv
(PGDA) e or
developme
ntal toxicity
at high
doses.
Propylene No
Glycol LOAEL: teratologic
Monometh ] NOAEL: > 500 ppm al or other
Rat Inhalation ) ) [15][16]
yl Ether 4160 ppm (slight toxic  developme
(PGME) effects) ntal effects
Acetate observed.
Ethylene Teratogeni
Glycol c effects,
. LOAEL:50 NOAEL:50 _
Monometh Rat Inhalation including [17]
ppm ppm
yl Ether skeletal
(EGME) variations.
Impaired
LOAEL: 25
Rabbit Oral - spermatog [5]
mg/kg/day ]
enesis.
Table 4: Genotoxicity and Carcinogenicity
© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/15995735/
https://ntp.niehs.nih.gov/sites/default/files/ntp/ohat/egpg/propylene/pg_monograph.pdf
https://www.researchgate.net/publication/236664777_A_toxicological_review_of_the_propylene_glycols
https://apps.dtic.mil/sti/tr/pdf/ADA221988.pdf
https://apps.dtic.mil/sti/citations/ADA221988
https://stacks.cdc.gov/view/cdc/184742/cdc_184742_DS1.pdf
https://www.tandfonline.com/doi/abs/10.1080/10408440091159220
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Compound Genotoxicity Carcinogenicity Reference
Propylene Glycol Not classified as a Not classified as (171
Diacetate (PGDA) germ cell mutagen. carcinogenic.

Propylene Glycol No evidence of

Monomethyl Ether Not genotoxic. carcinogenicity in rats [419]
(PGME) and mice.

Some positive results
Ethylene Glycol

in in-vitro tests (e.q., No cancer studies
Monomethyl Ether ] ] [8]
sister chromatid reported.
(EGME)
exchange).

Metabolic Pathways: The Key to Differential Toxicity

The primary reason for the differing toxicological profiles of P-series and E-series glycol ethers
lies in their metabolic pathways.
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E-Series Metabolism (e.g., EGME)

Ethylene Glycol
Monomethyl Ether (EGME)

Oxidation Methoxyacetic Acid

(Toxic Metabolite)

Reproductive &
Developmental Toxicity

P-Series Metabolism (e.g., PGME)

Mm;}rggljn;rgﬁggME) O-demethylation Propylene Glycol Metabolism Pyruvic Acid TCA Cycle CO2 + H20
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Mated Female Animals
(e.g., Rats, Rabbits)

Daily Dosing with Test Substance
(Gestation Days 6-15 for rats)

'

Maternal Observations:
- Clinical signs
- Body weight
- Food consumption

'

Necropsy of Dams
(Day before expected delivery)

'

Examination of Uterine Contents:
- Number of corpora lutea
- Implantation sites
- Resorptions
- Live/dead fetuses

Data Analysis &
NOAEL/LOAEL Determination

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b174932#toxicological-profile-comparison-of-
propylene-glycol-diacetate-and-other-glycol-ethers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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